Cas no 503432-63-1 (2-{1-(furan-2-yl)methyl-2,6-dimethyl-1,4-dihydropyridin-4-ylidene}-2,3-dihydro-1H-indene-1,3-dione)

• Product Name: 2-{1-(furan-2-yl)methyl-2,6-dimethyl-1,4-dihydropyridin-4-ylidene}-2,3-dihydro-1H-indene-1,3-dione
• CAS No: 503432-63-1
• MF: C₂₁H₁₇NO₃
• MW: 331.364585638046
• CID: 5757429
• PubChem ID: 958894
• Update Time: 2023-11-21

2-{1-(furan-2-yl)methyl-2,6-dimethyl-1,4-dihydropyridin-4-ylidene}-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[1-(furan-2-ylmethyl)-2,6-dimethylpyridin-4-ylidene]indene-1,3-dione
• REGID_for_CID_958894
• 2-(1-(furan-2-ylmethyl)-2,6-dimethylpyridin-4(1H)-ylidene)-1H-indene-1,3(2H)-dione
• STK987614
• F1135-0014
• CHEMBL1501724
• SMR000024773
• 2-[1-(furan-2-ylmethyl)-2,6-dimethyl-pyridin-4-ylidene]indene-1,3-dione
• Oprea1_307987
• Oprea1_673728
• MLS000090156
• HMS2534L15
• 2-[1-(2-furanylmethyl)-2,6-dimethyl-4-pyridinylidene]indene-1,3-dione
• SR-01000082759
• BDBM42739
• cid_958894
• 2-[1-(2-furfuryl)-2,6-dimethyl-4-pyridylidene]indane-1,3-quinone
• 2-[1-(furan-2-ylmethyl)-2,6-dimethylpyridin-4(1H)-ylidene]-1H-indene-1,3(2H)-dione
• SR-01000082759-1
• 2-{1-[(furan-2-yl)methyl]-2,6-dimethyl-1,4-dihydropyridin-4-ylidene}-2,3-dihydro-1H-indene-1,3-dione
• 503432-63-1
• AKOS002162310
• 2-[1-(2-furylmethyl)-2,6-dimethylpyridin-4(1H)-ylidene]-1H-indene-1,3(2H)-dione
• 1H-Indene-1,3(2H)-dione, 2-[1-(2-furanylmethyl)-2,6-dimethyl-4(1H)-pyridinylidene]-
• 2-{1-(furan-2-yl)methyl-2,6-dimethyl-1,4-dihydropyridin-4-ylidene}-2,3-dihydro-1H-indene-1,3-dione

• Inchi： 1S/C21H17NO3/c1-13-10-15(11-14(2)22(13)12-16-6-5-9-25-16)19-20(23)17-7-3-4-8-18(17)21(19)24/h3-11H,12H2,1-2H3
• InChI Key： MHXSZWHQYPAFRO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1C(C)=C/C(/C=C1C)=C1/C(C2C=CC=CC=2C/1=O)=O

Computed Properties

• Exact Mass: 331.12084340g/mol
• Monoisotopic Mass: 331.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 453.3±45.0 °C(Predicted)
• pka: 1.97±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones